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Compound of Interest

Compound Name: N-2-Cyanoethyl-val-leu-anilide

Cat. No.: B062154

Essential Safety and Handling Guide for N-2-
Cyanoethyl-val-leu-anilide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-2-Cyanoethyl-val-leu-anilide. The following
procedures for personal protective equipment (PPE), operational handling, and disposal are
based on established safety protocols for related chemical compounds, including anilides and
nitriles.

Chemical Profile:

e Chemical Name: N-2-Cyanoethyl-val-leu-anilide

CAS Number: 194351-52-5[1]

Molecular Formula: C20H30N402[1]

Appearance: Likely a solid, as it is described as forming colorless plates in a synthesis of a
related compound.[2]

Storage: 2-8°C Refrigerator[1]

Immediate Safety and Hazard Information
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While a specific Safety Data Sheet (SDS) for N-2-Cyanoethyl-val-leu-anilide is not readily
available, its structure suggests potential hazards associated with both anilide and nitrile
functional groups. Aniline and its derivatives are known to be toxic and can be absorbed
through the skin, ingestion, or inhalation.[3][4] Acute exposure to aniline can lead to
methemoglobinemia, which impairs the blood's oxygen-carrying capacity.[4] Nitrile compounds
can also be hazardous. Therefore, it is imperative to handle this compound with extreme

caution.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound to determine
the appropriate level of PPE.[4] The following table summarizes the recommended PPE for
handling N-2-Cyanoethyl-val-leu-anilide.
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Operation

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing and

Transferring

Safety glasses
with side shields

or chemical

Chemical-
resistant gloves
(e.g., nitrile).
Inspect for tears

A flame-resistant
lab coat should

be worn to

If there is a risk
of generating
dust or aerosols,
a NIOSH-
approved
respirator with an

organic vapor

(Powder) splash goggles. protect from skin  cartridge is
or punctures
[5] contact.[5] necessary.[5]
before use.[5][6]
Work should be
conducted in a
chemical fume
hood.[4][7]
Work in a well-
Chemical- )
] ] ] ventilated area,
) Chemical splash resistant gloves A flame-resistant
In Solution o preferably a
goggles.[5] (e.g., nitrile).[5] lab coat.[5] )
8] chemical fume
hood.[3][4]
A NIOSH-
approved
Heavy-duty ) respirator with an
i Chemical- )
) chemical- ) organic vapor
Chemical splash ) resistant apron )
] ) resistant gloves ) cartridge or a
Cleaning Spills goggles and a ) or sulit, ]
] (e.g., thicker ] self-contained
face shield.[9] o depending on the )
nitrile or o breathing
spill size.
neoprene). apparatus
(SCBA) for large
spills.[3]

Experimental Protocols: Safe Handling and Disposal

Handling Powdered N-2-Cyanoethyl-val-leu-anilide:
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» Preparation: Before handling, ensure that a chemical fume hood is operational and that an
eyewash station and safety shower are accessible.[4] Cover the work surface with absorbent
bench paper.[10]

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

o Weighing and Transfer:

o Perform all manipulations of the powder within a chemical fume hood to minimize
inhalation exposure.[7][11]

o Use a spatula for transfers to avoid creating dust.[10] Avoid pouring the powder directly
from the bottle.[10]

o Use weigh boats to contain the powder during weighing.[10]
o Keep the container tightly closed when not in use.[4][10]

e Post-Handling:

[¢]

Wipe down the spatula and any surfaces with a damp cloth or paper towel to collect any
residual powder. Dispose of the cleaning materials as hazardous waste.

o

Decontaminate the work surface.[4]

[e]

Remove gloves and lab coat before leaving the work area.
o Wash hands thoroughly with soap and water after handling the chemical.[12][13]
Disposal Plan:

All waste containing N-2-Cyanoethyl-val-leu-anilide, including contaminated materials, must
be treated as hazardous waste.

o Waste Segregation: Do not mix this chemical waste with other waste streams.[5]
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o Container Labeling: Collect all solid and liquid waste in a clearly labeled, sealable, and
compatible waste container.[5] The label must include "Hazardous Waste" and the full
chemical name: "N-2-Cyanoethyl-val-leu-anilide".[5]

o Contaminated Materials: Any items that have come into contact with the chemical, such as
gloves, absorbent pads, and weighing papers, must be disposed of in a designated
hazardous waste container.[5] Do not discard these items in the regular trash.[5]

o Disposal Procedure: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed professional
waste disposal service.[14] Do not pour any waste containing this chemical down the drain.
[14]

Mandatory Visualizations
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Workflow for Handling N-2-Cyanoethyl-val-leu-anilide
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Caption: Workflow for handling N-2-Cyanoethyl-val-leu-anilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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